Cas no 876876-21-0 (N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide)

• Product name: N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide
• CAS No: 876876-21-0
• MF: C₂₀H₁₆ClNO₃
• MW: 353.798944473267
• CID: 5438256

N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide

• Inchi： 1S/C20H16ClNO3/c1-12(23)14-5-9-17(10-6-14)22-20(24)18-11-19(25-13(18)2)15-3-7-16(21)8-4-15/h3-11H,1-2H3,(H,22,24)
• InChI Key： PNZLESLPFILHQT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CC(C(NC2=CC=C(C(C)=O)C=C2)=O)=C1C

Additional information on N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide

Comprehensive Overview of N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide (CAS No. 876876-21-0)

N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide, with the CAS number 876876-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-3-carboxamide backbone, is a subject of interest due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural features, including the 4-acetylphenyl and 4-chlorophenyl moieties, which contribute to its reactivity and binding properties.

In recent years, the demand for novel heterocyclic compounds like N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide has surged, driven by advancements in medicinal chemistry and biomaterials. A common query among scientists is how this compound compares to other furan derivatives in terms of bioavailability and metabolic stability. Studies suggest that the presence of the methylfuran group enhances its lipophilicity, making it a candidate for further exploration in drug delivery systems.

The synthesis of CAS 876876-21-0 typically involves multi-step organic reactions, including amide coupling and aryl substitution. One of the most frequently searched questions revolves around optimizing the yield of this compound. Recent publications highlight the use of palladium-catalyzed cross-coupling as an efficient method, though alternative green chemistry approaches are also being investigated to reduce environmental impact.

Another hot topic in the context of N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide is its potential role in cancer research. Preliminary in vitro studies indicate that this compound may exhibit moderate activity against certain kinase enzymes, sparking interest in its mechanism of action. However, comprehensive clinical data remain limited, and researchers emphasize the need for further structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of producing CAS 876876-21-0 is a critical consideration. Companies specializing in custom synthesis often receive inquiries about cost-effective bulk production methods. Innovations in continuous flow chemistry have shown promise in addressing this challenge, offering higher reproducibility and lower waste generation compared to batch processes.

Environmental and regulatory aspects of N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide are also under scrutiny. While the compound is not classified as hazardous, its biodegradability and ecotoxicity profile are topics of ongoing research. Regulatory bodies such as the EPA and REACH have yet to establish specific guidelines, but stakeholders are encouraged to adhere to green chemistry principles during its handling and disposal.

In summary, N-(4-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide (876876-21-0) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore the importance of continued research. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.